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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-3-methylphenol

CAS No.: 29922-52-9

Cat. No.: B3122035

Get Quote

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals

CAS Number: 29922-52-9 | Molecular Formula: C8H10O2 | Molecular Weight: 138.16 g/mol [1]

Executive Summary & Chemical Profile
2-(Hydroxymethyl)-3-methylphenol (also known as 2-hydroxy-6-methylbenzyl alcohol) is a

specialized phenolic building block frequently utilized in API intermediate synthesis and

pharmaceutical research[2]. As a substituted phenol, it presents specific occupational hazards

that demand rigorous laboratory safety protocols. This guide provides a self-validating system

for personal protective equipment (PPE) selection, operational workflows, and disposal plans to

ensure maximum safety and regulatory compliance.

Risk Assessment & Mechanistic Causality (E-E-A-T)
As senior scientists, our operational mandate is not merely compliance, but the absolute

elimination of exposure vectors through a deep understanding of chemical-biological

interactions. Why do we mandate strict PPE for this specific compound? The answer lies in the

fundamental biochemistry of phenolic compounds.
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The Mechanism of Toxicity: Phenol derivatives are highly lipophilic and can rapidly penetrate

the stratum corneum of the skin. Studies indicate that the skin absorption rate for phenolic

compounds is approximately 10.9%, making dermal contact a highly significant exposure

pathway[3]. Once absorbed, these compounds induce coagulative necrosis by rapidly

denaturing cellular proteins. This protein denaturation destroys tissue architecture while

paradoxically numbing local nerve endings, meaning severe chemical burns can occur without

immediate pain warnings.

Furthermore, systemic absorption leads to rapid distribution via the bloodstream, with the

compound accumulating in the liver and kidneys where it undergoes conjugation with

glucuronic acid[3]. Because 2-(Hydroxymethyl)-3-methylphenol is handled as a solid powder,

the primary vectors of exposure are dermal contact and inhalation of airborne dust during

weighing and transfer operations.
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Fig 1: Mechanistic pathway of phenol toxicity and targeted PPE interventions.

Mandatory Personal Protective Equipment (PPE)
Specifications
To disrupt the exposure pathways outlined above, the following PPE matrix must be strictly

adhered to. Employees without proper skin PPE record markedly higher urinary phenol levels
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than those utilizing proper barrier protection[3].

PPE Category Specification / Material
Justification &
Quantitative Data

Hand Protection
Double-gloving: Nitrile (inner, 4

mil) + Neoprene (outer, 8 mil)

Phenols permeate standard

latex rapidly. Neoprene offers

>240 min breakthrough time

for phenolic compounds.

Eye/Face Protection
Tight-fitting chemical splash

goggles + Full face shield

Protects against corneal

protein denaturation from

accidental dust aerosolization.

Body Protection

Tyvek® disposable sleeves

over a flame-retardant (FR) lab

coat

Prevents dust accumulation on

standard woven cotton fabrics

which can cause delayed

dermal absorption.

Respiratory

N95/P100 Particulate

Respirator (if outside fume

hood)

Blocks inhalation of particles

<5 microns. Routine

operations must be done in a

Class II Fume Hood (face

velocity 80-120 fpm).

Experimental Protocols: Operational Workflow
This step-by-step methodology ensures a closed-system approach to handling the compound,

minimizing aerosolization and contact risk.

Step 1: Pre-Operational Verification (The Self-Validating Check)

Action: Verify fume hood face velocity is actively reading between 80-120 feet per minute

(fpm).

Action: Stage a polyethylene glycol (PEG 400) solution on the benchtop.

Causality: PEG is the clinically proven decontamination solvent for phenolic skin exposure; it

solubilizes the phenol without acting as a carrier solvent that drives it deeper into the dermis.
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Step 2: Weighing and Transfer

Action: Place the analytical balance inside a vented balance enclosure or deep within the

fume hood.

Action: Use an anti-static weighing boat and a grounded stainless-steel spatula.

Causality: 2-(Hydroxymethyl)-3-methylphenol is a fine powder. Anti-static tools prevent the

solid from dispersing via electrostatic repulsion, directly mitigating the inhalation vector.

Step 3: Solubilization & Transport

Action: Add the primary reaction solvent to the weighing vessel while still inside the hood, or

seal the solid in a closed vial before removal.

Action: Wipe the exterior of the sealed vial with an isopropanol-damped Kimwipe.

Causality: This creates a closed-system transfer, ensuring no microscopic dust particles are

transported into the general laboratory environment.
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Fig 2: Standard operational workflow and immediate spill response protocol.
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Spill Response & Disposal Plan
A localized spill of 2-(Hydroxymethyl)-3-methylphenol powder requires immediate,

systematic containment to prevent airborne distribution.

Immediate Spill Response (Solid Powder):

Isolate: Evacuate personnel from the immediate 5-meter radius.

Don Spill PPE: Upgrade to a half-mask respirator with P100 cartridges if the spill is outside

the fume hood.

Contain (No Dry Sweeping): Do not use a brush and dustpan. Dry sweeping aerosolizes the

toxic dust, instantly creating an inhalation hazard.

Neutralize/Absorb: Gently cover the powder with slightly dampened absorbent pads

(dampened with water or a 10% IPA solution) to suppress dust.

Collect: Use a non-sparking plastic scoop to transfer the wetted mass into a highly visible,

sealable hazardous waste bucket.

Waste Management & Disposal:

Classification: Collect as Halogen-Free Organic Toxic Waste.

Labeling: Clearly label the container with "Contains Phenolic Derivatives - Toxic/Irritant" and

the CAS No. 29922-52-9[2].

Storage: Store in a well-ventilated, cool, and dry secondary containment area, strictly

segregated from strong oxidizing agents.
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to Airborne Phenol and Biological Monitoring of Accumulation Trends - PMC Source: nih.gov

URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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